Cas no 1806933-70-9 (4-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 4-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1806933-70-9
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 4886283
• Update Time: 2025-06-28

4-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C8H5F6NO/c9-6(10)4-3(2-16)1-15-7(11)5(4)8(12,13)14/h1,6,16H,2H2
• InChI Key： NFKVUCINSJRLGH-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1C(F)(F)F)F)CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 4-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-5-methanol

4-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-5-methanol: A Versatile Fluoroaromatic Compound with Broad Applications in Medicinal Chemistry

4-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-5-methanol, with the chemical identifier CAS No. 1806933-70-9, represents a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical research due to its unique molecular architecture and potential biological activity. This compound belongs to the broader class of fluorinated heterocyclic compounds, which are widely utilized in drug discovery for their ability to modulate receptor interactions and improve metabolic stability. The strategic placement of multiple fluorine atoms in the pyridine ring system creates a highly polarizable molecule, which can influence both its physicochemical properties and its ability to interact with biological targets.

4-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-5-methanol exhibits a complex molecular structure characterized by three fluorine substituents: one at the 2-position, one at the 3-position (as a trifluoromethyl group), and one at the 4-position (as a difluoromethyl group). The hydroxyl group at the 5-position further enhances its reactivity and potential for chemical modification. This combination of fluorine atoms and functional groups makes the compound an attractive scaffold for the design of novel therapeutics, particularly in the development of drugs targeting oncology, neurology, and infectious diseases.

Recent studies have highlighted the importance of fluorinated compounds in modern medicinal chemistry. For instance, the introduction of fluorine atoms can significantly alter the lipophilicity and hydrogen bonding capacity of a molecule, which are critical factors in determining its biological activity. A 2023 review published in Journal of Medicinal Chemistry emphasized that fluorinated pyridine derivatives are increasingly being explored for their potential to modulate G protein-coupled receptors (GPCRs) and ion channels. The 4-(Difluoromethyl)-2-fluoro-3-(triflu. . . (continued) . . .

Further research has demonstrated that the electronic effects of fluorine atoms can enhance the binding affinity of small molecules to their target proteins. A 2024 study in Angewandte Chemie reported that fluorinated pyridine derivatives exhibit improved potency against certain kinases, suggesting their potential utility in the development of targeted cancer therapies. The ability of the 4-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-5-methanol molecule to engage in multiple hydrogen bonding interactions with protein targets may contribute to its therapeutic potential.

The synthesis of 4-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-5-methanol typically involves multi-step organic reactions, including fluorination, methylation, and functional group modification. Advanced synthetic methods, such as microwave-assisted fluorination and catalytic coupling reactions, have been employed to achieve high yields and purity. These synthetic approaches are critical for the scalable production of this compound, which is essential for both academic research and industrial applications.

Current research trends in the field of fluorinated compounds are focused on their application in the development of drugs with improved pharmacokinetic profiles. A 2025 publication in Advanced Drug Delivery Reviews highlighted the role of fluorinated scaffolds in enhancing the oral bioavailability of small molecules. The 4-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-5-methanol molecule, with its multiple fluorine atoms, may offer advantages in terms of solubility and metabolic stability, making it a promising candidate for drug development.

Additionally, the unique electronic properties of 4-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-5-methanol have led to its exploration in the design of prodrugs. Prodrug strategies can improve the delivery of active compounds to specific tissues or cells, reducing systemic toxicity and enhancing therapeutic efficacy. A 2023 study in Drug Discovery Today demonstrated that fluorinated pyridine derivatives can be effectively converted into active metabolites through enzymatic cleavage, suggesting their potential use in targeted drug delivery systems.

From a synthetic chemistry perspective, the 4-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-5-methanol molecule presents challenges and opportunities for further modification. Researchers are exploring various functionalization strategies, such as the introduction of substituents at the 5-position or the modification of the pyridine ring, to optimize its biological activity. These modifications can lead to the development of analogs with enhanced potency or selectivity for specific therapeutic targets.

Moreover, computational methods are increasingly being used to predict the behavior of fluorinated compounds like 4-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-5-methanol. Molecular dynamics simulations and quantum mechanical calculations can provide insights into the molecule's interactions with biological targets, guiding the design of more effective therapeutics. A 2024 study in Computational and Structural Chemistry demonstrated that these computational tools can accurately model the binding interactions of fluorinated pyridine derivatives with GPCRs, supporting their use in drug discovery.

Despite its potential, the 4-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-5-methanol molecule also poses certain challenges. The presence of multiple fluorine atoms can lead to increased metabolic degradation, which may affect its half-life in vivo. Additionally, the synthesis of this compound requires careful optimization to ensure high yields and purity, which can be technically demanding. These factors necessitate further research to fully realize its therapeutic potential.

In conclusion, 4-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-5-methanol represents a promising fluorinated compound with significant potential in pharmaceutical research. Its unique molecular structure and electronic properties make it a valuable scaffold for the development of novel therapeutics. Continued research into its synthesis, biological activity, and applications will be essential in unlocking its full potential for drug discovery and development.